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Compound of Interest

Compound Name: 1-Fluoro-4-nitrobenzene

Cat. No.: B070434 Get Quote

Essential Safety and Handling Guide for 1-
Fluoro-4-nitrobenzene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Fluoro-4-nitrobenzene (CAS

No. 350-46-9). Adherence to these procedures is essential for ensuring laboratory safety.

Emergency Overview and Hazard Summary
1-Fluoro-4-nitrobenzene is a combustible, yellow liquid or solid that poses significant health

risks.[1][2] It is harmful if swallowed, inhaled, or in contact with skin.[2][3][4] Inhalation is

particularly toxic and may be fatal.[3] The substance causes skin and serious eye irritation.[1]

[2][5] Prolonged or repeated exposure may cause damage to organs.[2][3][5] It is also

suspected of causing cancer and may cause methemoglobinemia, a condition that reduces the

blood's ability to carry oxygen, leading to cyanosis (bluish skin).[1][2][5]

Hazard Classifications:

Acute Toxicity (Oral, Dermal): Category 4[2][5]

Acute Toxicity (Inhalation): Category 3[2][5]

Skin Corrosion/Irritation: Category 2[2][5]
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Serious Eye Damage/Irritation: Category 2[2][5]

Carcinogenicity: Category 2[2][5]

Specific Target Organ Toxicity (Repeated Exposure): Category 2[2][3][5]

Physical and Chemical Properties
Quantitative data for 1-Fluoro-4-nitrobenzene is summarized in the table below for easy

reference.

Property Value Source(s)

CAS Number 350-46-9 [1]

Molecular Formula FC₆H₄NO₂

Molecular Weight 141.10 g/mol [3]

Appearance
Yellow clear liquid or dark

yellow solid
[1][2]

Melting Point 21 °C (lit.) [4]

Boiling Point 205 °C (lit.) [4]

Density 1.33 g/mL at 25 °C (lit.)

Flash Point
83 - 90 °C (181.4 - 194.0 °F) -

closed cup
[1][4]

Vapor Pressure 5.5 mmHg (at 70 °C)

Vapor Density >1 (vs air)

Personal Protective Equipment (PPE)
A thorough risk assessment should precede all work with this chemical to ensure the

appropriate level of protection is used.[6] The following PPE is mandatory.
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Protection Type Specification Rationale and Source(s)

Eye and Face
Chemical safety goggles and a

face shield.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1][5][6][7]

Skin

Chemical-resistant gloves

(inspect before use) and a

complete protective suit.

Prevents skin contact, which is

a primary route of exposure.

The type of equipment

depends on the concentration

and amount of the substance

used.[3][5][6]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when vapors or mists

are generated, or if exposure

limits are exceeded.[1][5][6][8]

Use a full-face respirator with

appropriate cartridges (e.g.,

type ABEK, EN 14387) as a

backup to engineering

controls.[5][6]

Operational Plan: Handling and Storage
Engineering Controls:

Work must be conducted in a well-ventilated area, preferably within a certified chemical fume

hood, to keep airborne concentrations low.[1][5][8]

Ensure an eyewash station and safety shower are immediately accessible.

Safe Handling Protocol:

Preparation: Read and understand the Safety Data Sheet (SDS) thoroughly before starting

work.[5] Ensure all required PPE is available and in good condition.
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Handling: Avoid all contact with skin, eyes, and clothing.[1][6] Do not inhale vapors or mists.

[6][8]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[1][6][8] Take measures to prevent the buildup of electrostatic charge.[6]

Hygiene: Wash hands and any exposed skin thoroughly after handling and before breaks,

eating, or drinking.[1][3][6] Do not eat, drink, or smoke in the work area.[2][3] Contaminated

clothing should be removed and washed before reuse.[3][7]

Storage Plan:

Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[1][3][8]

Keep containers tightly closed and sealed upright to prevent leakage.[1][3][6]

Store away from incompatible materials, such as strong oxidizing agents and strong bases.

[1]

Emergency and Disposal Plan
First-Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration or oxygen. Seek immediate medical attention.[1][3][7]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of soap

and water for at least 15 minutes. Seek immediate medical attention.[1][3][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][3][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. If the victim is conscious and

alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][7]

Spill Response:
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Evacuate: Evacuate unnecessary personnel from the spill area.[3][6]

Ventilate: Ensure the area is well-ventilated.[1][3]

Contain: Wearing full PPE, contain the spillage. Prevent it from entering drains.[6][8]

Absorb: Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or

earth.[1][3]

Collect: Collect the absorbed material using non-sparking tools and place it into a suitable,

labeled, and closed container for hazardous waste disposal.[6]

Decontaminate: Wash the spill area with soap and water.[1]

Disposal Plan:

1-Fluoro-4-nitrobenzene and any contaminated materials must be disposed of as

hazardous waste.[3]

Disposal must be conducted in accordance with all applicable local, state, and federal

regulations.[1][4] Do not allow the product to be released into the environment.[3][6]

Workflow for Handling 1-Fluoro-4-nitrobenzene
The following diagram outlines the essential workflow for safely handling this chemical, from

initial planning to final disposal.
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Workflow for Handling 1-Fluoro-4-nitrobenzene

1. Pre-Operational Safety

2. Handling Operations

3. Post-Operational Procedures

4. Emergency Response

Risk Assessment

Review Safety Data Sheet (SDS)

Assemble & Inspect PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Work Inside Chemical Fume Hood

Proceed to Handling

Handle Away From Ignition Sources

Perform Experiment

Keep Container Tightly Closed Spill Response

If Spill Occurs

Exposure Response
(First Aid)

If Exposure Occurs

Decontaminate Work Area

Procedure Complete

Segregate Hazardous Waste

Remove & Decontaminate PPE

Thoroughly Wash Hands

For Next Operation

Seek Immediate Medical Attention

Click to download full resolution via product page

Safe handling workflow for 1-Fluoro-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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